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A Comparative Guide to Ion Chromatography
Columns for Bromate Separation
For researchers, scientists, and professionals in drug development, the accurate and sensitive

detection of bromate, a potential human carcinogen, is of paramount importance.[1][2]

Ozonation, a common water disinfection method, can lead to the formation of bromate from

naturally occurring bromide.[3] Regulatory bodies like the US Environmental Protection Agency

(EPA) and the European Union have set maximum contaminant levels (MCLs) for bromate in

drinking and bottled waters, necessitating reliable analytical methods for its determination at

low µg/L levels.[1][3] Ion chromatography (IC) has emerged as a powerful and widely used

technique for this purpose.[1]

This guide provides a comparative overview of different ion chromatography columns used for

bromate separation, supported by experimental data and detailed protocols to aid in method

selection and development.

Performance Comparison of IC Columns for
Bromate Analysis
The choice of an appropriate IC column is critical for achieving the desired sensitivity,

resolution, and robustness in bromate analysis. High-capacity anion-exchange columns are
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often employed for the direct determination of bromate with conductivity detection.[2]

Advancements in column technology have led to the development of columns with unique

polymer technology and optimized selectivity for disinfection byproduct anions.[1] The following

table summarizes the performance characteristics of several commonly used IC columns for

bromate separation.
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Column Eluent
Detection
Method

Method
Detection
Limit (MDL) for
Bromate

Key Features
&
Consideration
s

Thermo

Scientific™

Dionex™

IonPac™ AS9-

HC

Carbonate
Suppressed

Conductivity

1.4 µg/L (in

drinking water)

[1], 20 µg/L (EPA

300.0)[4]

Specified in EPA

Method 300.1; a

high-capacity

column.[1][5]

Thermo

Scientific™

Dionex™

IonPac™ AS19

Potassium

Hydroxide (KOH)

Suppressed

Conductivity

Sub-µg/L

levels[6]

Hydroxide

eluents provide

lower

background

conductivity and

greater

sensitivity than

carbonate

eluents.[1][6]

Thermo

Scientific™

Dionex™

IonPac™ AS23

Carbonate
Suppressed

Conductivity

Not explicitly

stated, but offers

high capacity

(320

µeq/column)[1]

Designed as a

replacement for

the AS9-HC with

higher capacity.

[1]

Thermo

Scientific™

Dionex™

CarboPac™ PA1

Methanesulphoni

c Acid

Post-column

reaction with KI,

UV detection at

352 nm

Not explicitly

stated

Offers

application

flexibility with

different eluents.

[1]

Metrohm

Metrosep A Supp

5

Carbonate/Bicar

bonate

Suppressed

Conductivity

Not explicitly

stated

Tested for

bromate analysis

in bottled water.

[7]

Dionex IonPac

AS23

Carbonate/Bicar

bonate

Suppressed

Conductivity

Not explicitly

stated

Showed sharper

and higher
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resolution for

bromate peak

compared to

Metrohm

Metrosep A Supp

5 in one study.[7]

Shodex IC SI-52

4E

Carbonate/Bicar

bonate

Suppressed

Conductivity

Not explicitly

stated

Provides

baseline

separation of

chlorite and

bromate.[8]

Experimental Protocols
Detailed experimental methodologies are crucial for reproducible and accurate results. Below

are protocols based on established EPA methods for bromate analysis.

EPA Method 300.1: Determination of Inorganic Anions by Ion Chromatography

This method utilizes a high-capacity anion-exchange column with a carbonate eluent and

suppressed conductivity detection for the determination of bromate and other disinfection

byproducts in drinking water.[1][5]

Column: Thermo Scientific™ Dionex™ IonPac™ AS9-HC (4 x 250 mm)

Eluent: 9.0 mM Sodium Carbonate (Na₂CO₃)

Flow Rate: 1.3 mL/min[9]

Injection Volume: 225 µL[9]

Detection: Suppressed Conductivity

Run Time: Approximately 27 minutes[7]

EPA Method 317.0/326.0: Post-Column Derivatization with UV/Vis Detection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.acgpubs.org/doc/20191227141826A3-28-JCM-1910-1432.pdf
https://cdn2.hubspot.net/hubfs/2187476/EireChrom_Ltd_June_2016/PDFs/Shodex_Technical_Notebook_No.8_IC_Ion_Chromatography_Columns.pdf?t=1476889624903
https://documents.thermofisher.com/TFS-Assets/CMD/Reference-Materials/ar-ic-bromate-drinking-water-separation-science-0513-en.pdf
https://pubmed.ncbi.nlm.nih.gov/9923081/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_149_new_rev7_3ec2521c7f/AN_149_new_rev7.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_149_new_rev7_3ec2521c7f/AN_149_new_rev7.pdf
https://www.acgpubs.org/doc/20191227141826A3-28-JCM-1910-1432.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For samples with high ionic strength, where suppressed conductivity detection may suffer from

interferences, post-column reaction (PCR) methods offer enhanced specificity and sensitivity.

[1]

Column: Thermo Scientific™ Dionex™ IonPac™ AS9-HC or AS19

Eluent: 9.0 mM Sodium Carbonate (for AS9-HC)[10] or Potassium Hydroxide gradient (for

AS19)[1]

Post-Column Reagent:

EPA Method 317.0 (o-dianisidine, ODA): A solution of o-dianisidine dihydrochloride and

potassium bromide in acidic medium.[3][10] Note: ODA is a potential carcinogen.[3]

EPA Method 326.0 (Acidified Iodide): Potassium iodide (KI) is added post-column and is

acidified by the eluent or a separate acid stream. Bromate oxidizes iodide to triiodide,

which is detected by its strong absorbance at 352 nm.[1][3]

Reaction Temperature: 60-80°C[9][10]

Detection: UV/Vis Absorbance at 450 nm (for ODA)[10] or 352 nm (for triiodide)[1][3]

Two-Dimensional Ion Chromatography (2D-IC) - EPA Method 302.0

For complex matrices with high salt concentrations, 2D-IC can be employed for matrix

elimination.

First Dimension Column: A high-capacity column like the Dionex IonPac AS19 is used to

partially resolve bromate from matrix ions.[1]

Heart-Cutting: A specific volume containing the bromate peak is transferred to the second

dimension.

Concentrator Column: The transferred fraction is concentrated.

Second Dimension Column: A column with different selectivity, such as the Dionex IonPac

AS24, is used for final separation.[1]
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Detection: Suppressed Conductivity

Experimental Workflow for Bromate Analysis
The following diagram illustrates a typical experimental workflow for the determination of

bromate in water samples using ion chromatography.

Sample Preparation Ion Chromatography System

Detection

Water Sample Filtration (0.45 µm) Preservation
(e.g., Ammonia) Sample Injection Anion-Exchange

Column
Suppressor

Post-Column
Reaction

Conductivity
Detector

Data Acquisition
& Analysis

UV/Vis
Detector

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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